Cas no 1807213-50-8 (3-Chloro-2-cyano-6-methylbenzoic acid)

• Product Name: 3-Chloro-2-cyano-6-methylbenzoic acid
• CAS No: 1807213-50-8
• MF: C₉H₆ClNO₂
• MW: 195.602441310883
• CID: 5001036
• Update Time: 2025-05-19

3-Chloro-2-cyano-6-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-cyano-6-methylbenzoic acid

• Inchi： 1S/C9H6ClNO2/c1-5-2-3-7(10)6(4-11)8(5)9(12)13/h2-3H,1H3,(H,12,13)
• InChI Key： AJALMJJRNWZHDY-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C)=C(C(=O)O)C=1C#N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 258
• XLogP3: 2.2
• Topological Polar Surface Area: 61.1

Additional information on 3-Chloro-2-cyano-6-methylbenzoic acid

Research Briefing on 3-Chloro-2-cyano-6-methylbenzoic Acid (CAS: 1807213-50-8) and Its Applications in Chemical Biology and Pharmaceutical Research

3-Chloro-2-cyano-6-methylbenzoic acid (CAS: 1807213-50-8) is a specialized chemical compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its unique chloro-cyano-methylbenzoic acid structure, serves as a critical intermediate in the synthesis of various bioactive molecules and drug candidates. Recent studies have explored its potential in medicinal chemistry, particularly in the development of enzyme inhibitors and small-molecule therapeutics targeting complex diseases.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of 3-Chloro-2-cyano-6-methylbenzoic acid as a precursor in the synthesis of novel kinase inhibitors. The study highlighted its efficacy in modulating protein-protein interactions, which are often dysregulated in cancer and inflammatory diseases. The compound's chloro and cyano functional groups were found to enhance binding affinity to target proteins, making it a promising scaffold for drug discovery.

Another significant advancement was reported in Bioorganic & Medicinal Chemistry Letters, where 3-Chloro-2-cyano-6-methylbenzoic acid was utilized to develop a series of antimicrobial agents. The study demonstrated that derivatives of this compound exhibited potent activity against multidrug-resistant bacterial strains, underscoring its potential in addressing the global antibiotic resistance crisis. The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from traditional antibiotics.

Beyond its pharmaceutical applications, 3-Chloro-2-cyano-6-methylbenzoic acid has also been explored in chemical biology for probing enzyme mechanisms. A 2024 study in ACS Chemical Biology employed this compound as a chemical probe to investigate the catalytic activity of cytochrome P450 enzymes. The findings provided new insights into enzyme-substrate interactions, paving the way for the design of more efficient biocatalysts.

In conclusion, 3-Chloro-2-cyano-6-methylbenzoic acid (CAS: 1807213-50-8) represents a multifaceted tool in modern chemical and pharmaceutical research. Its applications span from drug discovery to enzyme mechanism studies, highlighting its importance in advancing both basic and applied science. Future research is expected to further elucidate its potential, particularly in the development of next-generation therapeutics and biocatalysts.